Cas no 2138398-11-3 (2-heptyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-heptyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138398-11-3
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6136733
• PubChem ID: 165480790
• Update Time: 2025-06-08

2-heptyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-heptyl-2H-1,2,3-triazol-4-amine
• 2138398-11-3
• EN300-1113863

• Inchi： 1S/C9H18N4/c1-2-3-4-5-6-7-13-11-8-9(10)12-13/h8H,2-7H2,1H3,(H2,10,12)
• InChI Key： MQLMWVFQLPCXHF-UHFFFAOYSA-N
• SMILES： N1(CCCCCCC)N=CC(N)=N1

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-heptyl-2H-1,2,3-triazol-4-amine

Introduction to 2-Heptyl-2H-1,2,3-triazol-4-amine (CAS No. 2138398-11-3)

2-Heptyl-2H-1,2,3-triazol-4-amine, with the CAS number 2138398-11-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The presence of a heptyl substituent on the triazole ring imparts additional properties that make it an interesting candidate for further research and development.

The synthesis of 2-heptyl-2H-1,2,3-triazol-4-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an ideal choice for the preparation of complex molecules. The heptyl chain can be introduced through an appropriate alkyne precursor, which then undergoes cycloaddition with an azide to form the desired triazole derivative.

In terms of its physical and chemical properties, 2-heptyl-2H-1,2,3-triazol-4-amine is a solid at room temperature with a melting point ranging from 65°C to 70°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 2-heptyl-2H-1,2,3-triazol-4-amine has been the subject of several recent studies. One notable area of research is its potential as an antimicrobial agent. Triazoles are known for their broad-spectrum antimicrobial activity, and the addition of a heptyl group may enhance this property by improving cell membrane permeability and stability. Preliminary studies have shown that this compound exhibits significant inhibitory effects against several bacterial strains, including both Gram-positive and Gram-negative bacteria.

Beyond antimicrobial applications, 2-heptyl-2H-1,2,3-triazol-4-amine has also shown promise in the field of cancer research. Triazoles have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation and metastasis. Recent studies have demonstrated that this compound can selectively target certain cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a potential lead compound for the development of novel anticancer drugs.

In materials science, the unique electronic properties of triazoles make them attractive candidates for use in organic electronics and photovoltaic devices. The presence of the heptyl group can influence the electronic structure and charge transport properties of the molecule, potentially leading to improved device performance. Research in this area is still in its early stages but holds significant potential for future applications.

The environmental impact of 2-heptyl-2H-1,2,3-triazol-4-amine is another important consideration. While there is limited data available on its ecotoxicity and biodegradability, ongoing studies are being conducted to assess its environmental fate and effects. Ensuring that any new chemical compound is environmentally friendly is crucial for sustainable development and responsible innovation.

In conclusion, 2-heptyl-2H-1,2,3-triazol-4-amine (CAS No. 2138398-11-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and biological activity make it an exciting subject for further research and development. As more studies are conducted, it is likely that new applications and uses will be discovered, further highlighting the importance of this compound in modern scientific research.